Cas no 1048913-94-5 (4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine)

• Product Name: 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine
• CAS No: 1048913-94-5
• MF: C₁₄H₁₄F₃N₅
• MW: 309.289672374725
• MDL: MFCD11100243
• CID: 4569586
• PubChem ID: 30772123
• Update Time: 2025-10-18

4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)pyrimidine
• 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine
• 1048913-94-5
• MFCD11100243
• CS-0447569
• AKOS005072516
• GC-0748
• 4-(piperazin-1-yl)-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidine
• 4-piperazin-1-yl-2-pyridin-2-yl-6-(trifluoromethyl)pyrimidine

• MDL： MFCD11100243
• Inchi： 1S/C14H14F3N5/c15-14(16,17)11-9-12(22-7-5-18-6-8-22)21-13(20-11)10-3-1-2-4-19-10/h1-4,9,18H,5-8H2
• InChI Key： VMCUYCIJWYELCA-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(C(F)(F)F)=CC(N2CCNCC2)=N1

Computed Properties

• Exact Mass: 309.12012995g/mol
• Monoisotopic Mass: 309.12012995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• Melting Point: 133-134°

4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine Security Information

• HazardClass：IRRITANT

Additional information on 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine

Introduction to 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine (CAS No. 1048913-94-5)

4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine, identified by its CAS number 1048913-94-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a core structural motif in numerous biologically active molecules, and features a unique piperazine substituent, which enhances its potential for interaction with biological targets. The presence of a trifluoromethyl group at the 6-position further modulates its pharmacokinetic properties, making it a promising candidate for drug development.

The structural composition of 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine positions it as a versatile scaffold for designing novel therapeutic agents. Pyrimidine derivatives are widely recognized for their role in inhibiting enzymes and receptors involved in critical biological pathways, including those related to cancer, inflammation, and infectious diseases. The piperazine ring, in particular, is known for its ability to enhance solubility and binding affinity, while the trifluoromethyl group contributes to metabolic stability and lipophilicity—key factors in drug efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to achieve better pharmacological outcomes. The compound 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine exemplifies this trend, as it integrates multiple functional groups that balance solubility, bioavailability, and target specificity. Studies have demonstrated that such modifications can lead to compounds with improved therapeutic profiles compared to their unmodified counterparts.

In the context of oncology research, pyrimidine-based inhibitors have shown promise in targeting kinases and other enzymes overexpressed in cancer cells. The 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine structure may serve as a precursor for developing kinase inhibitors that selectively disrupt tumor growth pathways. Its dual interaction with both pyridine and piperazine moieties allows for precise modulation of binding interactions, which is crucial for achieving high selectivity against disease-causing targets.

The trifluoromethyl group at the 6-position of the pyrimidine ring is particularly noteworthy, as it is a common pharmacophore in modern drugs due to its ability to improve binding affinity and reduce metabolic degradation. This feature has been extensively studied in the development of antiviral and anticancer agents, where trifluoromethyl-substituted compounds often exhibit enhanced potency. The incorporation of this group into 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine underscores its potential as a building block for next-generation therapeutics.

Furthermore, the presence of the 2-(2-pyridinyl) moiety introduces another layer of complexity that can be exploited for drug design. Pyridine derivatives are known for their ability to interact with metal ions and other biological cofactors, which can be leveraged to develop enzyme inhibitors or receptor modulators. The combination of these structural elements in 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine suggests a multifaceted approach to targeting multiple disease pathways simultaneously—a strategy that has gained traction in recent years due to its potential for synergistic effects.

From a synthetic chemistry perspective, 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine represents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have enabled the efficient construction of such molecules, paving the way for rapid screening and optimization. Advances in flow chemistry and automated synthesis have further accelerated the process of generating derivatives with tailored properties, allowing researchers to explore a broader chemical space more efficiently than ever before.

The compound’s potential extends beyond oncology; it may also find applications in anti-inflammatory and antiviral therapies. Pyrimidine derivatives have been reported to modulate inflammatory cytokine production by inhibiting key signaling pathways. Additionally, the structural features of 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine could be exploited to develop inhibitors against viral proteases or integrases, offering new avenues for combating infectious diseases.

In conclusion, 4-Piperazino-2-(2-pyridinyl)-6-(trifluoromethyl)-pyrimidine (CAS No. 1048913-94-5) is a structurally sophisticated compound with significant therapeutic potential. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in the development of innovative treatments.